N,N-Dimethyl(phenoxy)methaniminium bromide

• CAS No.: 62671-39-0
• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: dimethyl(phenoxymethylidene)azanium;bromide
• InChI: InChI=1S/C9H12NO.BrH/c1-10(2)8-11-9-6-4-3-5-7-9;/h3-8H,1-2H3;1H/q+1;/p-1
• InChI Key: QCRRGAFASYXMOX-UHFFFAOYSA-M
• Canonical SMILES: C[N+](=COC1=CC=CC=C1)C.[Br-]

Description

N,N-Dimethyl(phenoxy)methaniminium bromide is a chemical compound known for its unique structure and properties It is a quaternary ammonium compound, which means it contains a positively charged nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl(phenoxy)methaniminium bromide typically involves the reaction of phenoxyacetic acid with dimethylamine in the presence of a brominating agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process involves the following steps:

Reaction of Phenoxyacetic Acid with Dimethylamine: This step involves the formation of an intermediate compound.

Bromination: The intermediate compound is then treated with a brominating agent to form this compound.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale reactions using automated equipment to ensure consistency and purity. The process is optimized to minimize waste and maximize yield.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl(phenoxy)methaniminium bromide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired product and the specific reaction being carried out.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a different product compared to reduction or substitution.

Scientific Research Applications

N,N-Dimethyl(phenoxy)methaniminium bromide has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in the study of biological systems and processes.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of N,N-Dimethyl(phenoxy)methaniminium bromide involves its interaction with specific molecular targets and pathways. The positively charged nitrogen atom allows it to interact with negatively charged molecules, leading to various chemical reactions and effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N,N-Dimethyl(phenoxy)methaniminium bromide include:

• N,N-Dimethyl(phenoxy)ethanamine
• N,N-Dimethyl(phenoxy)propanamine
• N,N-Dimethyl(phenoxy)butanamine

Uniqueness

This compound is unique due to its specific structure and properties, which make it suitable for a wide range of applications. Its reactivity and ability to undergo various chemical reactions make it a valuable compound in scientific research and industrial applications.